Cas no 1596824-73-5 (1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1596824-73-5
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 4772299
• Update Time: 2025-06-11

1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-aminopyridazin-3-yl)piperidine-4-carboxamide
• 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C10H15N5O/c11-8-1-2-9(14-13-8)15-5-3-7(4-6-15)10(12)16/h1-2,7H,3-6H2,(H2,11,13)(H2,12,16)
• InChI Key： WBHOVNSIMBYHJJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(N)N=N2)CC1)N

Computed Properties

• Exact Mass: 221.12766012 g/mol
• Monoisotopic Mass: 221.12766012 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 98.1
• Molecular Weight: 221.26

Additional information on 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide

Introduction to 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide (CAS No. 1596824-73-5)

1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a piperidine ring with a pyridazine moiety. This molecular architecture has garnered considerable attention due to its potential applications in drug discovery and development. The compound, identified by its CAS number 1596824-73-5, represents a synthetic intermediate that has been explored for its pharmacological properties, particularly in the context of modulating biological pathways relevant to neurological and inflammatory disorders.

The structural composition of 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide includes a piperidine core, which is a six-membered heterocyclic amine, and a pyridazine substituent at the 6-position of the pyridazine ring. This arrangement introduces specific electronic and steric properties that can influence binding interactions with biological targets. The presence of an amide group at the 4-position of the piperidine ring further enhances its versatility as a pharmacophore, enabling modifications that can fine-tune its activity.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate both piperidine and pyridazine scaffolds. These motifs are known for their ability to interact with various enzymes and receptors, making them valuable candidates for developing novel therapeutic agents. The synthesis of 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide has been optimized to ensure high yield and purity, facilitating its use in downstream applications such as lead optimization and preclinical studies.

One of the most compelling aspects of 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide is its potential role in addressing neurological disorders. Preclinical studies have indicated that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The pyridazine moiety, in particular, has been shown to interact with certain enzymes that are implicated in neurodegenerative processes, suggesting that this compound could serve as a basis for developing new treatments.

The pharmacokinetic profile of 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide has also been a focus of research. Studies have demonstrated that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its potential clinical application. Additionally, its ability to cross the blood-brain barrier has been observed in certain models, indicating its feasibility for treating central nervous system disorders. These findings have prompted further investigation into its efficacy and safety profiles.

Another area where 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide shows promise is in the treatment of inflammatory diseases. Inflammatory processes are often associated with the dysregulation of various signaling pathways, many of which involve enzymes and receptors that can be targeted by small molecules. The structural features of this compound make it a candidate for inhibiting key inflammatory mediators, thereby reducing inflammation and associated symptoms. Early studies have suggested that derivatives of this compound may have anti-inflammatory effects comparable to existing therapies but with potentially improved side effect profiles.

The synthetic route to 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include condensation reactions between appropriately substituted pyridazines and piperidines, followed by functional group modifications to introduce the amide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research purposes.

In conclusion, 1-(6-Aminopyridazin-3-yl)piperidine-4-carboxamide (CAS No. 1596824-73-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new treatments for neurological and inflammatory disorders. As research continues to uncover new therapeutic applications, this compound is poised to play an important role in advancing drug discovery efforts.